Cas no 89937-26-8 (1-(6-Chloropyridazin-3-yl)piperidin-4-ol)

1-(6-Chloropyridazin-3-yl)piperidin-4-ol structure
89937-26-8 structure
Product Name:1-(6-Chloropyridazin-3-yl)piperidin-4-ol
CAS No:89937-26-8
MF:C9H12ClN3O
MW:213.664080619812
MDL:MFCD05864736
CID:61331
PubChem ID:5200271
Update Time:2024-10-26

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloropyridazin-3-yl)piperidin-4-ol
    • 1-(6-Chloro-3-pyridazinyl)-4-piperidinol
    • 1-(6-Chloro-3-pyridazinyl)piperidin-4-ol
    • 1-(6-Chloro-pyridazino-3-yl)-4-hydroxypiperidine
    • { "\"0\"": "1-(6-Chloro-pyridazino-3-yl)-4-hydroxypiperidine" }
    • { "\"1\"": " 1-(6-Chloropyridazin-3-yl)piperidin-4-ol" }
    • 4-PIPERIDINOL, 1-(6-CHLORO-3-PYRIDAZINYL)-
    • GYVIZUPSUNWREG-UHFFFAOYSA-N
    • SBB012842
    • STK732816
    • RW2361
    • TRA0064797
    • MB03660
    • SY005710
    • ST4130182
    • ST2408592
    • AB0027440
    • W9271
    • 4-Pip
    • 1-(6-Chloro-3-pyridazinyl)-4-piperidinol (ACI)
    • EN300-75074
    • DB-001647
    • GS-4499
    • Z108582310
    • AC-7317
    • 1-(6-chloropyridazin-3-yl)piperidin-4-ol, AldrichCPR
    • MFCD05864736
    • 89937-26-8
    • CS-W003253
    • F1967-2165
    • AKOS003396350
    • DTXSID901009068
    • SCHEMBL2963749
    • MDL： MFCD05864736
    • Inchi： 1S/C9H12ClN3O/c10-8-1-2-9(12-11-8)13-5-3-7(14)4-6-13/h1-2,7,14H,3-6H2
    • InChI Key： GYVIZUPSUNWREG-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(N2CCC(O)CC2)=NN=1

Computed Properties

  • Exact Mass: 213.06700
  • Monoisotopic Mass: 213.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.36
  • Boiling Point: 453.3°C at 760 mmHg
  • Flash Point: 453.3 °C at 760 mmHg
  • Refractive Index: 1.599
  • PSA: 49.25000
  • LogP: 1.15610

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,Room Temperature

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(6-Chloropyridazin-3-yl)piperidin-4-ol Production Method

Production Method 1

141-30-0 141-30-0
89937-26-8 89937-26-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethyl sulfoxide ;  heated
Reference
Design and evaluation of novel glutaminase inhibitors
McDermott, Lee A.; Iyer, Prema; Vernetti, Larry; Rimer, Shawn; Sun, Jingran; et al, Bioorganic & Medicinal Chemistry, 2016, 24(8), 1819-1839

Production Method 2

141-30-0 141-30-0
89937-26-8 89937-26-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, 80 °C
Reference
Nicotinic acids: Liver-targeted SCD inhibitors with preclinical anti-diabetic efficacy
Powell, David A.; Black, W. Cameron; Bleasby, Kelly; Chan, Chi-Chung; Deschenes, Denis; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(24), 7281-7286

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Raw materials

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Preparation Products

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89937-26-8)1-(6-Chloropyridazin-3-yl)piperidin-4-ol
Order Number:A843376
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:59
Price ($):159.0/364.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89937-26-8)1-(6-Chloropyridazin-3-yl)piperidin-4-ol
A843376
Purity:99%/99%
Quantity:10g/25g
Price ($):159.0/364.0
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